Cas no 1152547-97-1 ((1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine)

• Product Name: (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine
• CAS No: 1152547-97-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 4572852
• PubChem ID: 43124198
• Update Time: 2025-05-20

(1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine
• 1H-Pyrazole-4-methanamine, 1-methyl-α-phenyl-

• Inchi： 1S/C11H13N3/c1-14-8-10(7-13-14)11(12)9-5-3-2-4-6-9/h2-8,11H,12H2,1H3
• InChI Key： NYHWTLWTRNKUJD-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1)(C1=CC=CC=C1)N

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 332.9±27.0 °C at 760 mmHg
• Flash Point: 155.1±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine

Comprehensive Overview of (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine (CAS No. 1152547-97-1)

(1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine, with the CAS number 1152547-97-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and phenyl structural motifs, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functional group, which offers versatile reactivity for further chemical modifications.

In recent years, the demand for heterocyclic compounds like (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine has surged due to their role in developing novel therapeutic agents. The compound's pyrazole ring is a key feature, as pyrazole derivatives are known for their bioactive properties, including anti-inflammatory, antimicrobial, and anticancer activities. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek molecules with high specificity and minimal side effects.

The synthesis of CAS 1152547-97-1 typically involves multi-step organic reactions, including cross-coupling and reductive amination techniques. These methods are widely discussed in academic circles, as they are critical for producing high-purity compounds for structure-activity relationship (SAR) studies. The compound's molecular weight and logP value also make it a candidate for central nervous system (CNS) drug development, a hot topic in neurodegenerative disease research.

From an industrial perspective, (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine is often explored as a building block for more complex molecules. Its stability under various pH conditions and compatibility with green chemistry principles make it appealing for sustainable manufacturing. Companies focusing on high-throughput screening and combinatorial chemistry frequently include this compound in their libraries to identify new lead compounds.

Environmental and regulatory considerations are also part of the discourse around CAS 1152547-97-1. While the compound is not classified as hazardous, its biodegradability and ecotoxicological profile are under evaluation to ensure compliance with REACH and other global standards. This reflects the growing emphasis on environmental, social, and governance (ESG) criteria in chemical production.

In summary, (1-methyl-1H-pyrazol-4-yl)(phenyl)methanamine (CAS No. 1152547-97-1) represents a promising scaffold in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of today's most pressing challenges in health and sustainability.